Cas no 2955-16-0 (Methanediamine,N,N'-bis(4-chloro-2-nitrophenyl)-)

Methanediamine,N,N'-bis(4-chloro-2-nitrophenyl)- structure
2955-16-0 structure
Product Name:Methanediamine,N,N'-bis(4-chloro-2-nitrophenyl)-
CAS No:2955-16-0
MF:C13H10Cl2N4O4
MW:357.148900508881
CID:269996
Update Time:2024-01-27

Methanediamine,N,N'-bis(4-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanediamine,N,N'-bis(4-chloro-2-nitrophenyl)-
    • C.I. 10325
    • C.I. Pigment Yellow 11
    • Lithol Fast Yellow GG
    • Methanediamine, N,N'-bis(4-chloro-2-nitrophenyl)-
    • MDL: MFCD01314208
    • Inchi: 1S/C13H10Cl2N4O4/c14-8-1-3-10(12(5-8)18(20)21)16-7-17-11-4-2-9(15)6-13(11)19(22)23/h1-6,16-17H,7H2
    • InChI Key: DDXQLYPUYIWQCU-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=C(Cl)C=C1[N+]([O-])=O)NC1=CC=C(Cl)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 356.0081
  • Monoisotopic Mass: 356.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Density: 1.621±0.06 g/cm3(Predicted)
  • Melting Point: 253-256 °C
  • Boiling Point: 602.8±55.0 °C(Predicted)
  • PSA: 110.34
  • pka: -2.77±0.50(Predicted)
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